Cas no 1499513-33-5 (1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene)
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene
- EN300-1859244
- 1499513-33-5
-
- Inchi: 1S/C12H15NO3/c1-12(2,13-8-14)9-6-5-7-10(15-3)11(9)16-4/h5-7H,1-4H3
- InChI Key: KLUVAONDLLBDKG-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=CC=1C(C)(C)N=C=O)OC
Computed Properties
- Exact Mass: 221.10519334g/mol
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 47.9Ų
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1859244-0.05g |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene |
1499513-33-5 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1859244-0.1g |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene |
1499513-33-5 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1859244-0.25g |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene |
1499513-33-5 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1859244-0.5g |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene |
1499513-33-5 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1859244-1.0g |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene |
1499513-33-5 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-1859244-2.5g |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene |
1499513-33-5 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1859244-5.0g |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene |
1499513-33-5 | 5g |
$2858.0 | 2023-05-26 | ||
| Enamine | EN300-1859244-10.0g |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene |
1499513-33-5 | 10g |
$4236.0 | 2023-05-26 | ||
| Enamine | EN300-1859244-1g |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene |
1499513-33-5 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1859244-5g |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene |
1499513-33-5 | 5g |
$2858.0 | 2023-09-18 |
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene
Research Brief on 1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene (CAS: 1499513-33-5): Recent Advances and Applications
1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene (CAS: 1499513-33-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its isocyanate functional group and dimethoxybenzene moiety, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of small-molecule inhibitors and targeted therapies.
In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers investigated the role of 1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene as a key building block for the synthesis of novel kinase inhibitors. The study demonstrated that the compound's unique structural features enable efficient conjugation with other pharmacophores, leading to enhanced binding affinity and selectivity. The researchers utilized computational docking and molecular dynamics simulations to validate the interactions between the synthesized derivatives and target kinases, revealing promising therapeutic potential for oncology applications.
Another notable advancement was reported in *ACS Chemical Biology*, where the compound was employed in the development of PROTACs (Proteolysis Targeting Chimeras). The isocyanate group of 1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene facilitated the covalent linkage of E3 ligase ligands to target proteins, enabling selective degradation. This approach showed remarkable efficacy in preclinical models of neurodegenerative diseases, highlighting the compound's utility in targeted protein degradation strategies.
Further research has also explored the compound's applications in materials science. A 2024 study in *Advanced Functional Materials* detailed its use as a cross-linking agent in the fabrication of stimuli-responsive hydrogels. The dimethoxybenzene moiety contributed to the hydrogels' optical properties, making them suitable for biosensing and drug delivery systems. This interdisciplinary application underscores the compound's versatility beyond traditional medicinal chemistry.
Despite these promising developments, challenges remain in optimizing the synthetic routes for 1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene to improve yield and scalability. Recent efforts have focused on green chemistry approaches, such as catalytic isocyanation, to address these limitations. A 2023 *Organic Process Research & Development* article highlighted a novel catalytic system that reduced waste generation and improved efficiency, paving the way for large-scale production.
In conclusion, 1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene (CAS: 1499513-33-5) continues to be a valuable tool in chemical biology and drug discovery. Its applications span from kinase inhibitor design to PROTAC development and advanced materials, demonstrating its broad utility. Future research is expected to further elucidate its mechanistic roles and expand its applications in therapeutic and diagnostic fields.
1499513-33-5 (1-(2-isocyanatopropan-2-yl)-2,3-dimethoxybenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)